(3-ethynylcyclobutyl)methanol, Mixture of diastereomers
Overview
Description
“(3-ethynylcyclobutyl)methanol, Mixture of diastereomers” is a compound that contains two or more stereoisomers . Diastereomers are stereoisomers that are not mirror images of each other . They are not enantiomers, which are mirror images of each other and non-superimposable .
Synthesis Analysis
The synthesis of diastereomers often involves the reaction of a racemate with an enantiomerically pure chiral reagent . This reaction gives a mixture of diastereomers, which can be separated . For example, if a racemic mixture of a chiral alcohol is reacted with an enantiomerically pure carboxylic acid, the result is a mixture of diastereomers . The product is a mixture of (R-R) and (R-S) diastereomeric esters, which can, in theory, be separated by their different physical properties .Molecular Structure Analysis
Diastereomers have different configurations about one or more (but not all) of the chiral centers . They are not mirror images of each other and non-superimposable . For example, structures 1 and 3, 1 and 4, 2 and 3, 2 and 4 represent pairs of diastereomers .Chemical Reactions Analysis
Diastereomers show similar, but not identical chemical properties . The rates of reactions of the two diastereomers with a given reagent provided that the reagent is not rapidly active .Physical And Chemical Properties Analysis
Diastereomers have different physical properties such as melting points, boiling points, densities, solubilities, refractive indices, dielectric constants, and specific rotations . Enantiomers have similar physical properties except the opposite sign of specific rotation . Diastereomers other than geometrical isomers may or may not be optically active .Mechanism of Action
The mechanism of action of diastereomers often involves the reaction of a racemate with an enantiomerically pure chiral reagent . This reaction gives a mixture of diastereomers, which can be separated . For example, if a racemic mixture of a chiral alcohol is reacted with an enantiomerically pure carboxylic acid, the result is a mixture of diastereomers .
Safety and Hazards
Future Directions
The future directions in the study of diastereomers could involve further exploration of their synthesis, properties, and applications. More bioactivity studies are necessary to clarify the action mechanism, which requires substantial supply of diastereomerically pure compounds . The development of more efficient and cost-effective methods for the synthesis and separation of diastereomers could also be a significant area of future research .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-ethynylcyclobutyl)methanol involves the addition of an ethynyl group to a cyclobutane ring, followed by reduction of the resulting alkyne to an alcohol.", "Starting Materials": [ "Cyclobutene", "Acetylene", "Lithium aluminum hydride", "Methanol", "Diethyl ether", "Sodium hydroxide", "Hydrochloric acid", "Sodium sulfate", "Magnesium sulfate" ], "Reaction": [ "Cyclobutene is reacted with acetylene in the presence of a palladium catalyst to form (3-ethynylcyclobutene).", "The resulting alkyne is reduced to (3-ethynylcyclobutane) using lithium aluminum hydride.", "The (3-ethynylcyclobutane) is then reacted with methanol in the presence of sodium hydroxide to form a mixture of diastereomers of (3-ethynylcyclobutyl)methanol.", "The mixture is extracted with diethyl ether and washed with hydrochloric acid and sodium sulfate to remove impurities.", "The product is then dried over magnesium sulfate and purified by distillation or chromatography." ] } | |
CAS RN |
162039-22-7 |
Product Name |
(3-ethynylcyclobutyl)methanol, Mixture of diastereomers |
Molecular Formula |
C7H10O |
Molecular Weight |
110.2 |
Purity |
95 |
Origin of Product |
United States |
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